4-Amino-3,5-dichloro-2-(pyridyloxy)acetamide

• Molecular Formula: C7H7Cl2N3O2
• Molecular Weight: 236.05 g/mol
• IUPAC Name: 2-(4-amino-3,5-dichloropyridin-2-yl)oxyacetamide
• InChI: InChI=1S/C7H7Cl2N3O2/c8-3-1-12-7(5(9)6(3)11)14-2-4(10)13/h1H,2H2,(H2,10,13)(H2,11,12)
• InChI Key: ILUFNDXMTNRQFC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)OCC(=O)N)Cl)N)Cl

Description

4-Amino-3,5-dichloro-2-(pyridyloxy)acetamide is a useful research compound. Its molecular formula is C7H7Cl2N3O2 and its molecular weight is 236.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 75 milliliter stainless steel bomb is added 15 grams (0.06 mole) of 4-amino-3,5-dichloro-2-(pyridyloxy)acetic acid:ethyl ester, prepared as in Example I. The bomb was cooled to about minus 70° C. in a dry ice bath and thereafter 7 grams (0.04 mole) of ammonia was distilled into the bomb. The bomb was sealed and allowed to stand at room temperature for 48 hours. The bomb was opened and the unreacted ammonia allowed to escape. The solid residue which remained was removed from the bomb and recrystallized from 250 milliliters of ethanol. The 4-amino-3,5-dichloro-2-(pyridyloxy)acetamide product was dried azeotropically with benzene and was recovered in a yield of 72 percent of theoretical and melted at 192°-193° C.